Cas no 1261231-69-9 (N-Methyl-1-(thiophen-2-ylsulfonyl)piperidin-4-amine hydrochloride)

• Product Name: N-Methyl-1-(thiophen-2-ylsulfonyl)piperidin-4-amine hydrochloride
• CAS No: 1261231-69-9
• MF: C₁₀H₁₇ClN₂O₂S₂
• MW: 296.837178945541
• CID: 2170657
• Update Time: 2025-07-27

N-Methyl-1-(thiophen-2-ylsulfonyl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl-[1-(thiophene-2-sulfonyl)-piperidin-4-yl]-amine hydrochloride
• N-Methyl-1-(thiophen-2-ylsulfonyl)piperidin-4-amine hydrochloride
• SBB075230
• 2-{[4-(methylamino)piperidyl]sulfonyl}thiophene, chloride
• methyl [1-(thiophene-2-sulfonyl)piperidin-4-yl]amine hydrochloride

• Inchi： 1S/C10H16N2O2S2.ClH/c1-11-9-4-6-12(7-5-9)16(13,14)10-3-2-8-15-10;/h2-3,8-9,11H,4-7H2,1H3;1H
• InChI Key： MSILTOGIBPMQNG-UHFFFAOYSA-N
• SMILES： Cl.S(C1=CC=CS1)(N1CCC(CC1)NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Topological Polar Surface Area: 86

Additional information on N-Methyl-1-(thiophen-2-ylsulfonyl)piperidin-4-amine hydrochloride

Introduction to N-Methyl-1-(thiophen-2-ylsulfonyl)piperidin-4-amine Hydrochloride (CAS No. 1261231-69-9)

N-Methyl-1-(thiophen-2-ylsulfonyl)piperidin-4-amine hydrochloride, with the CAS number 1261231-69-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its piperidine core and thiophene sulfonamide substituents, which contribute to its unique chemical and pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of potential therapeutic agents.

The structural framework of N-Methyl-1-(thiophen-2-ylsulfonyl)piperidin-4-amine hydrochloride encompasses a piperidine ring substituted at the 1-position with a thiophene sulfonamide group, while the 4-position of the piperidine ring is amine-functionalized. This particular arrangement imparts distinct electronic and steric properties that are leveraged in medicinal chemistry for designing molecules with enhanced binding affinity and selectivity. The presence of the sulfonamide moiety not only influences the compound's solubility but also plays a crucial role in its interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds that modulate neurotransmitter systems, particularly those involving dopamine and serotonin pathways. The amine group at the 4-position of the piperidine ring in N-Methyl-1-(thiophen-2-ylsulfonyl)piperidin-4-amine hydrochloride provides a versatile handle for further derivatization, allowing chemists to explore a wide range of pharmacological profiles. This flexibility has made it a subject of interest for researchers aiming to develop new treatments for neurological and psychiatric disorders.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the piperidine core and the thiophene sulfonamide group has been shown to enhance binding interactions with various enzymes and receptors. For instance, studies have suggested that such structural motifs may be effective in targeting enzymes involved in inflammation and pain signaling. The hydrochloride salt form further improves the compound's pharmacokinetic properties, making it more suitable for in vivo studies.

The synthesis of N-Methyl-1-(thiophen-2-ylsulfonyl)piperidin-4-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include sulfonylation of thiophene derivatives, followed by nucleophilic substitution to introduce the piperidine ring. The final step involves conversion to the hydrochloride salt, which is critical for improving solubility and stability. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high selectivity and efficiency in these transformations.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into how the structural features of N-Methyl-1-(thiophen-2-ylsulfonyl)piperidin-4-amine hydrochloride interact with biological targets at the molecular level. These studies have helped identify key residues on the target proteins that are crucial for binding affinity, guiding medicinal chemists in designing more effective derivatives.

In addition to its potential as an intermediate in drug development, N-Methyl-1-(thiophen-2-ylsulfonyl)piperidin-4-amine hydrochloride has been explored for its role in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The sulfonamide group can act as an electron-withdrawing moiety, influencing charge transport properties and enhancing device performance.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of biological systems continues to grow, new opportunities are likely to emerge for leveraging the unique properties of N-Methyl-1-(thiophen-2-yisulfonyl)piperidin)-4-amine hydrochloride. Whether as a building block for new drugs or as a functional material, this compound represents a significant contribution to modern science and technology.